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Compound of Interest

Compound Name: Vitamin U chloride

Cat. No.: B13406642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the degradation products and

pathways of S-Methylmethionine chloride, commonly known as Vitamin U. The information

presented herein is intended to support research, development, and stability assessment of

formulations containing this compound.

Introduction
S-Methylmethionine (SMM) chloride, often referred to as Vitamin U, is a derivative of the amino

acid methionine. It is found naturally in various plants, particularly in cabbage.[1] While not a

true vitamin, SMM has been investigated for its potential therapeutic effects.[2][3]

Understanding its stability and degradation profile is crucial for the development of

pharmaceutical and nutraceutical products. SMM is known to be susceptible to degradation,

primarily through thermal decomposition. This guide details the known degradation products,

the kinetics of degradation under various conditions, and the analytical methodologies used for

their characterization.

Primary Degradation Pathway
The principal degradation pathway of S-Methylmethionine chloride is its thermal decomposition

into dimethyl sulfide (DMS) and homoserine. This reaction is a key consideration in the

processing of food products containing SMM, such as in the production of beer from malt and

in the processing of tea.[1][4] The degradation follows first-order kinetics.[5]
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The degradation can be represented by the following reaction:

S-Methylmethionine → Dimethyl Sulfide + Homoserine

This decomposition is significantly influenced by temperature and pH.

Visual Representation of the Primary Degradation
Pathway
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Forced Degradation and Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13406642#degradation-products-of-vitamin-u-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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